Cas no 187868-53-7 (Propanedioic acid,2-(acetylamino)-, 1-ethyl ester, (+)-)

Propanedioic acid,2-(acetylamino)-, 1-ethyl ester, (+)- structure
187868-53-7 structure
Product Name:Propanedioic acid,2-(acetylamino)-, 1-ethyl ester, (+)-
CAS No:187868-53-7
MF:C7H11NO5
MW:189.165942430496
CID:115131
PubChem ID:3276255
Update Time:2025-04-18

Propanedioic acid,2-(acetylamino)-, 1-ethyl ester, (+)- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(acetylamino)-, 1-ethyl ester, (+)-
    • Propanedioic acid, (acetylamino)-, monoethyl ester, (+)- (9CI)
    • CHEMBL1741370
    • SMR000145624
    • Propanedioic acid,(acetylamino)-,monoethyl ester,(+)-(9ci)
    • HMS2183K18
    • 11G-368S
    • 187868-53-7
    • A852195
    • acetamidomalonic acid monoethylester
    • Ethyl acetamidomalonate (Ac-DL-Gly(CO2Et)-OH)
    • OQUXDKMVCGSMPI-UHFFFAOYSA-N
    • 2-(ethoxycarbonyl)-2-acetamidoacetic acid;2-Acetamido-3-ethoxy-3-oxopropanoic acid
    • 2-Acetylamino-malonic acid monoethyl ester
    • MFCD00089333
    • acetamidomalonic acid monoethyl ester
    • 2-acetamido-3-ethoxy-3-oxopropanoic acid
    • SCHEMBL706882
    • AKOS005524436
    • (+)-2-Acetamido-3-ethoxy-3-oxopropanoic acid
    • MLS000551699
    • AM806118
    • Ethyl acetamidomalonate
    • 2-acetamido-3-ethoxy-3-oxopropanoicacid
    • 54681-67-3
    • CS-0317637
    • N-acetyl-O-ethyl-3-oxoserine
    • STK723350
    • DB-104188
    • Inchi: 1S/C7H11NO5/c1-3-13-7(12)5(6(10)11)8-4(2)9/h5H,3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key: OQUXDKMVCGSMPI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)O)NC(C)=O)=O

Computed Properties

  • Exact Mass: 188.0559
  • Monoisotopic Mass: 189.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • PSA: 95.53

Propanedioic acid,2-(acetylamino)-, 1-ethyl ester, (+)- Related Literature

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